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Compound of Interest

Compound Name: Peptide T TFA

Cat. No.: B15293322

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the proper storage, handling, and
reconstitution of lyophilized Peptide T TFA, along with protocols for relevant in vitro assays.

Product Information

e Product Name: Lyophilized Peptide T TFA
o Appearance: White lyophilized powder

e Storage: Store at -20°C to -80°C.

Storage and Handling of Lyophilized Peptide T TFA

Proper storage and handling are crucial to maintain the stability and integrity of lyophilized
Peptide T TFA.

Long-Term Storage

For long-term storage, lyophilized Peptide T TFA should be stored at -20°C, or preferably at
-80°C, in a desiccator and protected from light.[1] Under these conditions, the peptide can be
stable for several years.[2][3] Exposure to moisture will significantly decrease the long-term
stability of the peptide.[2][4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15293322?utm_src=pdf-interest
https://www.benchchem.com/product/b15293322?utm_src=pdf-body
https://www.benchchem.com/product/b15293322?utm_src=pdf-body
https://www.benchchem.com/product/b15293322?utm_src=pdf-body
https://www.benchchem.com/product/b15293322?utm_src=pdf-body
https://www.benchchem.com/product/b15293322?utm_src=pdf-body
https://molnova.com/en/ProductsThr/Peptide%20T%20TFA.html
https://www.agilent.com/cs/library/certificateofanalysis/CofA-Part%20No.%205190-0583_Lot%20No%2015001.pdf
https://en.wikipedia.org/wiki/Peptide_T
https://www.agilent.com/cs/library/certificateofanalysis/CofA-Part%20No.%205190-0583_Lot%20No%2015001.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3630641/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Handling

Before opening the vial, it is essential to allow it to equilibrate to room temperature in a
desiccator.[1][5] This prevents the condensation of moisture onto the peptide, as lyophilized
peptides are often hygroscopic.[1][5] Once opened, weigh out the desired amount of peptide
quickly in a clean, controlled environment.[5] After dispensing, it is recommended to purge the
vial with an inert gas like nitrogen or argon before tightly resealing and returning it to cold
storage.[2][6]

Table 1: Recommended Storage Conditions for Lyophilized Peptide T TFA

Condition Temperature Duration Stability
Long-Term -20°C to -80°C Up to several years High
Short-Term 4°C Days to weeks Moderate
Room Temperature Ambient Days Low

Note: This table provides general guidance based on typical peptide stability. Specific stability
data for Peptide T TFA may vary.

Reconstitution of Lyophilized Peptide T TFA
Reconstitution Procedure

o Equilibrate: Allow the vial of lyophilized Peptide T TFA to warm to room temperature before

opening.[7]

¢ Solvent Selection: The choice of solvent depends on the experimental requirements. For
initial reconstitution, sterile, distilled water is often a good starting point.[2] If solubility is an
issue, the addition of a small amount of 0.1% acetic acid can be beneficial for basic peptides.

[4]

o Reconstitution: Using a sterile syringe, slowly add the desired volume of solvent to the vial,
allowing it to run down the side of the vial.[7]
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» Dissolution: Gently swirl or vortex the vial to dissolve the peptide.[8] Avoid vigorous shaking,
which can cause aggregation.[8] Sonication can be used to aid in the dissolution of poorly
soluble peptides.[2]

Storage of Reconstituted Peptide T TFA

The shelf-life of peptides in solution is limited.[9] For optimal stability, it is recommended to:

 Aliquot: Divide the reconstituted peptide solution into single-use aliquots to avoid repeated
freeze-thaw cycles.[2][9]

o Storage Temperature: Store the aliquots at -20°C or colder.[9]

e pH: Using sterile buffers at a pH between 5 and 6 can prolong the storage life of the peptide
solution.[9]

Table 2: Stability of Reconstituted Peptide T TFA in Solution

Storage Temperature Duration Stability
-80°C Months Good
-20°C Weeks to Months Moderate
4°C Days Low
Room Temperature Hours Very Low

Note: This table provides general guidance. The stability of Peptide T TFA in solution is
sequence-dependent and can be influenced by the solvent and buffer used.

Experimental Protocols

The following are general protocols that can be adapted for use with Peptide T TFA.

In Vitro Chemotaxis Assay

This protocol describes a general method for assessing the chemotactic or anti-chemotactic
effects of Peptide T. Peptide T has been reported to have anti-chemotactic activity by blocking
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CCR5-mediated chemotaxis.[10]

Workflow for Chemotaxis Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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T TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293322#lyophilized-peptide-t-tfa-storage-and-
handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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